Cas no 210629-78-0 (Methyl (2S)-2-{[(benzyloxy)carbonyl]amino}-2-cyclohexylacetate)

• Product Name: Methyl (2S)-2-{[(benzyloxy)carbonyl]amino}-2-cyclohexylacetate
• CAS No: 210629-78-0
• MF: C₁₇H₂₃NO₄
• MW: 305.36882519722
• MDL: MFCD27578221
• CID: 4637445
• PubChem ID: 10780902
• Update Time: 2025-09-23

Methyl (2S)-2-{[(benzyloxy)carbonyl]amino}-2-cyclohexylacetate Chemical and Physical Properties

Names and Identifiers

• (S)-methyl 2-(((benzyloxy)carbonyl)amino)-2-cyclohexylacetate
• METHYL (2S)-2-{[(BENZYLOXY)CARBONYL]AMINO}-2-CYCLOHEXYLACETATE
• AKOS037650707
• C13159
• Cyclohexaneacetic acid, a-[[(phenylmethoxy)carbonyl]amino]-, methylester, (aS)-
• METHYL (2S)-2-{[(BENZYLOXY)CARBONYL]AMINO-2-CYCLOHEXYLACETATE
• METHYL(2S)-2-{[(BENZYLOXY)CARBONYL]AMINO}-2-CYCLOHEXYLACETATE
• CS-15202
• 210629-78-0
• CS-B1537
• methyl (2S)-2-cyclohexyl-2-(phenylmethoxycarbonylamino)acetate
• SCHEMBL20825664
• Methyl (2S)-2-{[(benzyloxy)carbonyl]amino}-2-cyclohexylacetate

• MDL： MFCD27578221
• Inchi： 1S/C17H23NO4/c1-21-16(19)15(14-10-6-3-7-11-14)18-17(20)22-12-13-8-4-2-5-9-13/h2,4-5,8-9,14-15H,3,6-7,10-12H2,1H3,(H,18,20)/t15-/m0/s1
• InChI Key： WZKOARRTTBKNDF-HNNXBMFYSA-N
• SMILES： O(C)C([C@H](C1CCCCC1)NC(=O)OCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 305.16270821g/mol
• Monoisotopic Mass: 305.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 64.599

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Methyl (2S)-2-{[(benzyloxy)carbonyl]amino}-2-cyclohexylacetate

Comprehensive Overview of Methyl (2S)-2-{[(benzyloxy)carbonyl]amino}-2-cyclohexylacetate (CAS No. 210629-78-0)

Methyl (2S)-2-{[(benzyloxy)carbonyl]amino}-2-cyclohexylacetate (CAS No. 210629-78-0) is a chiral ester derivative widely utilized in pharmaceutical synthesis and organic chemistry research. This compound features a cyclohexyl group and a benzyloxycarbonyl (Cbz) protecting group, making it a versatile intermediate for peptide coupling and asymmetric synthesis. Its stereospecific (2S)-configuration is critical for applications in enantioselective reactions, aligning with the growing demand for chiral building blocks in drug development.

In recent years, the interest in Methyl (2S)-2-{[(benzyloxy)carbonyl]amino}-2-cyclohexylacetate has surged due to its role in synthesizing bioactive molecules. Researchers frequently search for "Cbz-protected amino acid derivatives" or "chiral cyclohexyl acetate synthesis," reflecting its relevance in medicinal chemistry. The compound’s stability under mild conditions and compatibility with N-protection strategies make it a preferred choice for constructing complex peptidomimetics and protease inhibitors.

The synthesis of Methyl (2S)-2-{[(benzyloxy)carbonyl]amino}-2-cyclohexylacetate typically involves the esterification of L-cyclohexylglycine followed by Cbz protection. This process highlights its utility in multi-step organic transformations, a topic often queried in academic forums like "how to introduce Cbz group to amino esters." The compound’s high enantiomeric purity (>98% ee) is another key advantage, addressing the pharmaceutical industry’s stringent requirements for chiral intermediates.

From an industrial perspective, CAS No. 210629-78-0 is gaining traction as a cost-effective alternative to rare non-natural amino acid precursors. Its applications extend to the development of GPCR-targeted therapeutics and enzyme inhibitors, areas dominating recent PubMed and Google Scholar searches. The compound’s lipophilic cyclohexyl moiety also enhances membrane permeability, a property highly sought after in CNS drug design.

Environmental and regulatory considerations further elevate the profile of Methyl (2S)-2-{[(benzyloxy)carbonyl]amino}-2-cyclohexylacetate. Unlike some traditional reagents, it avoids heavy metal catalysts or harsh deprotection conditions, aligning with green chemistry trends. Queries such as "eco-friendly peptide coupling agents" or "scalable chiral synthons" underscore its alignment with sustainable practices.

Analytical characterization of CAS No. 210629-78-0 typically employs HPLC, NMR, and mass spectrometry, with data often cross-referenced in patent literature. The compound’s melting point (82–85°C) and solubility in organic solvents are frequently cited in technical datasheets, addressing common user questions about physical properties.

Future research directions may explore continuous flow synthesis of this ester to improve yield and reduce waste—a hot topic in process chemistry. As demand grows for custom chiral building blocks, Methyl (2S)-2-{[(benzyloxy)carbonyl]amino}-2-cyclohexylacetate is poised to remain a staple in both academic and industrial labs.